Cas no 80745-63-7 (Bicyclo[2.2.2]octan-1-amine, 4-iodo-)
80745-63-7 structure
Product Name:Bicyclo[2.2.2]octan-1-amine, 4-iodo-
CAS No:80745-63-7
MF:C8H14IN
MW:251.107934474945
CID:4195713
PubChem ID:86014212
Update Time:2025-04-24
Bicyclo[2.2.2]octan-1-amine, 4-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octan-1-amine, 4-iodo-
- 4-Iodobicyclo[2.2.2]octan-1-amine
- 80745-63-7
-
- Inchi: 1S/C8H14IN/c9-7-1-4-8(10,5-2-7)6-3-7/h1-6,10H2
- InChI Key: UYPOWJVNOOYPEE-UHFFFAOYSA-N
- SMILES: C12(N)CCC(I)(CC1)CC2
Computed Properties
- Exact Mass: 251.01710Da
- Monoisotopic Mass: 251.01710Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26Ų
Bicyclo[2.2.2]octan-1-amine, 4-iodo- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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